ethyl 2-amino-8-fluoro-4H-thieno[3,2-c]chromene-3-carboxylate
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Overview
Description
Ethyl 2-amino-8-fluoro-4H-thieno[3,2-c]chromene-3-carboxylate, abbreviated as EAFC, is a novel synthetic compound with a wide range of potential applications in both scientific research and laboratory experiments. It is a heterocyclic compound and belongs to the thieno[3,2-c]chromene-3-carboxylate class of compounds. EAFC has recently become an important tool in the field of medicinal chemistry due to its potential for use in pharmaceuticals and drug discovery. Additionally, EAFC has been used in the development of new catalysts, sensors, and other materials.
Scientific Research Applications
Anticancer Agent Development
Ethyl 2-amino-8-fluoro-4H-thieno[3,2-c]chromene-3-carboxylate and its analogues have shown promise in cancer therapy, especially in overcoming drug resistance in cancer cells. For instance, Das et al. (2009) identified that similar compounds can selectively kill drug-resistant cancer cells over parent cancer cells, suggesting potential for treating multiple drug resistance cancers (Das et al., 2009).
Chemical Synthesis and Structural Analysis
The compound's derivatives have been synthesized and analyzed for their structural properties. For example, Dmitriev et al. (2015) studied the crystal and molecular structure of closely related compounds, providing valuable insights into their chemical properties (Dmitriev et al., 2015).
Atom Economical Synthesis
Boominathan et al. (2011) explored an atom economical synthesis method for medicinally promising derivatives of ethyl 2-amino-8-fluoro-4H-thieno[3,2-c]chromene-3-carboxylate. This process involved a tandem Michael addition–cyclization reaction, emphasizing efficient synthesis methods for potential therapeutic compounds (Boominathan et al., 2011).
Antimicrobial Activity
Compounds related to ethyl 2-amino-8-fluoro-4H-thieno[3,2-c]chromene-3-carboxylate have shown antimicrobial properties. Radwan et al. (2020) synthesized and analyzed the antimicrobial activity of similar compounds, demonstrating their potential in addressing microbial infections (Radwan et al., 2020).
properties
IUPAC Name |
ethyl 2-amino-8-fluoro-4H-thieno[3,2-c]chromene-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12FNO3S/c1-2-18-14(17)11-9-6-19-10-4-3-7(15)5-8(10)12(9)20-13(11)16/h3-5H,2,6,16H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFMRDGMJLPNKMW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1COC3=C2C=C(C=C3)F)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12FNO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 2-amino-8-fluoro-4H-thieno[3,2-c]chromene-3-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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